Cas no 2248396-66-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methoxybutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methoxybutanoate
• CAS No: 2248396-66-7
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 6415827
• PubChem ID: 165719065
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methoxybutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513841
• 2248396-66-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methoxybutanoate

• Inchi： 1S/C15H17NO5/c1-3-10(8-9-20-2)15(19)21-16-13(17)11-6-4-5-7-12(11)14(16)18/h4-7,10H,3,8-9H2,1-2H3
• InChI Key： FZLOFYPWOQFKAK-UHFFFAOYSA-N
• SMILES： O(C(C(CC)CCOC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methoxybutanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methoxybutanoate (CAS No. 2248396-66-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methoxybutanoate (CAS No. 2248396-66-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining an isoindole-1,3-dione core with a 2-ethyl-4-methoxybutanoate ester moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged, driven by advancements in medicinal chemistry. This compound’s ester linkage and methoxy group enhance its stability and bioavailability, making it a candidate for prodrug development. Users searching for "CAS 2248396-66-7 applications" or "isoindole derivatives in drug design" will find this molecule particularly relevant, as it aligns with trends in personalized medicine and targeted therapies.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methoxybutanoate can be prepared via esterification reactions involving 2-ethyl-4-methoxybutanoic acid and N-hydroxyisoindoline-1,3-dione. Its lipophilic properties and moderate polarity make it suitable for chromatographic purification, a common query among chemists optimizing lab protocols. Discussions on platforms like ResearchGate often highlight its role in improving reaction yields and scalability—key concerns for industrial applications.

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Analytical characterization of CAS 2248396-66-7 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Researchers frequently inquire about "spectral data for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl esters," underscoring the need for detailed technical references. Open-access databases like PubChem have become invaluable for sharing such data, fostering collaboration.

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In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methoxybutanoate exemplifies innovation in organic synthesis. Its multifaceted applications—from pharmaceuticals to sustainable agriculture—cater to evolving scientific and industrial needs. By addressing common search queries and leveraging SEO-friendly terminology, this overview aims to bridge knowledge gaps while adhering to rigorous academic standards.